BE“GHE Foundational & Exploratory

Check Availability & Pricing

N,N'-Bis(benzyloxycarbonyl)guanidine: A
Comprehensive Technical Guide for
Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N-Cbz-guanidine

Cat. No.: B2422506

For Immediate Release

This technical guide provides an in-depth overview of N,N'-Bis(benzyloxycarbonyl)guanidine, a
key reagent in synthetic chemistry, particularly for the guanidinylation of amines. This document
is intended for researchers, scientists, and professionals in drug development and medicinal
chemistry, offering a centralized resource for its synonyms, chemical identifiers, properties, and
applications.

Chemical Identity and Synonyms

N,N'-Bis(benzyloxycarbonyl)guanidine is a protected form of guanidine where two of the
nitrogen atoms are capped with benzyloxycarbonyl (Cbz or Z) groups. This protection strategy
enhances the compound's utility as a guanidinylating agent by moderating its reactivity and
improving its handling characteristics. The systematic identification of this compound is crucial
for accurate sourcing and application in experimental settings.
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Identifier Type Value

CAS Number 10065-79-9

Molecular Formula C17H17N304

Molecular Weight 327.34 g/mol

IUPAC Name dibenzyl (iminomethylene)bis(carbamate)

1,3-Bis(benzyloxycarbonyl)guanidine, Di-Cbz-
Synonyms o
guanidine

MDL Number MFCD13180465

1S/C17H17N304/c18-15(19-16(21)23-11-13-7-
InChl 3-1-4-8-13)20-17(22)24-12-14-9-5-2-6-10-
14/h1-10H,11-12H2,(H3,18,19,20,21,22)

InChl Key WUPOXNUSSFCSGV-UHFFFAOYSA-N

SMILES O=C(NC(=N)NC(=0)OCc1cccccl)OCclcccecl

Physicochemical Properties

The physical and chemical properties of N,N'-Bis(benzyloxycarbonyl)guanidine are essential for
its proper storage, handling, and use in chemical reactions. While detailed experimental data
from suppliers like Sigma-Aldrich is limited, some general properties can be inferred from
available information.

Property Value

Physical Form Solid, typically a white powder

Purity Typically >97%

Storage Keep in a dark place, inert atmosphere, 2-8°C

Synthesis and Guanidinylation Reactions
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N,N'-Bis(benzyloxycarbonyl)guanidine serves as a valuable reagent for the introduction of a
protected guanidinyl group onto primary and secondary amines. This transformation is a key
step in the synthesis of various biologically active molecules, including peptide and
peptidomimetic analogs of arginine. The benzyloxycarbonyl protecting groups can be removed
under specific conditions, typically catalytic hydrogenation, to unveil the free guanidinium

group.

General Experimental Workflow

The following diagram illustrates a typical workflow for a guanidinylation reaction using N,N'-
Bis(benzyloxycarbonyl)guanidine.
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General Workflow for Guanidinylation

Reaction Setup
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¢ To cite this document: BenchChem. [N,N'-Bis(benzyloxycarbonyl)guanidine: A
Comprehensive Technical Guide for Researchers]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b2422506#n-
benzyloxycarbonylguanidine-synonyms-and-identifiers]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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